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Compound of Interest

Compound Name: BDM91514

Cat. No.: B12396622

CAS Number: 2892824-90-5

This technical guide provides a comprehensive overview of the compound BDM91514, a
potent inhibitor of the AcrB component of the AcrAB-TolC efflux pump in Gram-negative
bacteria. This document is intended for researchers, scientists, and drug development
professionals interested in the development of new antimicrobial therapies.

Introduction

BDM91514 is a small molecule belonging to the pyridylpiperazine class of compounds that has
demonstrated significant potential in potentiating the activity of existing antibiotics against
multidrug-resistant (MDR) Gram-negative bacteria. Its primary mechanism of action is the
inhibition of the AcrB protein, a key component of the tripartite AcrAB-TolC efflux pump system.
This pump is a major contributor to intrinsic and acquired antibiotic resistance in pathogens
such as Escherichia coli. By inhibiting this pump, BDM91514 effectively increases the
intracellular concentration of antibiotics, restoring their efficacy.

Mechanism of Action: Inhibition of the AcrAB-TolC
Efflux Pump

The AcrAB-TolC efflux pump is a multi-protein complex that spans the inner and outer
membranes of Gram-negative bacteria, actively transporting a wide range of substrates,
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including many classes of antibiotics, out of the cell. BDM91514 acts as an allosteric inhibitor of
the AcrB protein, the inner membrane transporter component of this pump.

BDM91514 binds to a specific site on the transmembrane domain of the AcrB protomer in its
"loose" (L) conformation. This binding event is thought to disrupt the proton relay network
essential for the functional rotation of the AcrB trimer, thereby locking the pump in an inactive

state and preventing the efflux of antibiotics.

Signaling Pathway of AcrAB-TolC Inhibition by
BDM91514
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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